Cas no 408350-88-9 (2-amino-1-(4-bromophenyl)propan-1-one)

• Product Name: 2-amino-1-(4-bromophenyl)propan-1-one
• CAS No: 408350-88-9
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 326205
• PubChem ID: 3070917
• Update Time: 2025-10-24

2-amino-1-(4-bromophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-amino-1-(4-bromophenyl)-
• 2-amino-1-(4-bromophenyl)propan-1-one
• 2-Amino-1-(4-bromophenyl)-1-propanone
• 408350-88-9
• SCHEMBL9040426
• DTXSID101285882
• AKOS010297671
• EN300-1590468

• Inchi： 1S/C9H10BrNO/c1-6(11)9(12)7-2-4-8(10)5-3-7/h2-6H,11H2,1H3
• InChI Key： QYLHFDPIVWASPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C)N)=O

Computed Properties

• Exact Mass: 226.995
• Monoisotopic Mass: 226.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(4-bromophenyl)propan-1-one

Comprehensive Overview of 2-amino-1-(4-bromophenyl)propan-1-one (CAS No. 408350-88-9): Properties, Applications, and Research Insights

2-amino-1-(4-bromophenyl)propan-1-one, identified by its CAS number 408350-88-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an amino group and a bromophenyl moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for terms like "2-amino-1-(4-bromophenyl)propan-1-one synthesis", "CAS 408350-88-9 applications", and "bromophenyl derivatives in drug development", reflecting its relevance in modern chemistry.

The compound’s physicochemical properties, such as its molecular weight (C₉H₁₀BrNO), solubility, and melting point, are critical for its application in controlled environments. Recent studies highlight its potential role in medicinal chemistry, particularly in designing targeted therapies. For instance, its 4-bromophenyl group enhances binding affinity to specific biological receptors, a topic often explored in queries like "how does bromophenyl improve drug efficacy?". This aligns with the growing demand for precision medicine and small-molecule inhibitors in oncology and neurology.

From an industrial perspective, 2-amino-1-(4-bromophenyl)propan-1-one is valued for its role in high-throughput screening and catalyst development. Searches for "optimizing bromophenyl compound synthesis" or "CAS 408350-88-9 scalability" underscore the need for efficient production methods. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes, addressing concerns about waste reduction and energy efficiency—a hot topic in sustainable chemical manufacturing.

Quality control and analytical techniques for CAS 408350-88-9 are another focal point. Advanced methods like HPLC and NMR spectroscopy ensure purity, a subject frequently searched as "analytical validation of bromophenyl compounds". Regulatory compliance, particularly in Good Manufacturing Practices (GMP), further emphasizes the compound’s importance in pharmaceutical supply chains.

In summary, 2-amino-1-(4-bromophenyl)propan-1-one (408350-88-9) bridges fundamental research and industrial applications, driven by its structural adaptability and functional diversity. Its alignment with trends like drug discovery, sustainability, and process optimization ensures continued relevance in scientific and commercial spheres.